Cas no 2490406-85-2 (2-(methylamino)ethane-1-sulfonyl fluoride hydrochloride)

2-(Methylamino)ethane-1-sulfonyl fluoride hydrochloride is a sulfonyl fluoride derivative with applications in chemical biology and medicinal chemistry. Its key advantage lies in its reactivity as an irreversible inhibitor of serine hydrolases, making it a valuable tool for enzyme inhibition studies and proteomic research. The hydrochloride salt enhances solubility and stability, facilitating handling in aqueous environments. The methylamino group provides selectivity in targeting specific enzyme active sites. This compound is particularly useful for activity-based protein profiling (ABPP) and covalent inhibitor development. Its structural features allow for efficient labeling and modification of biological targets, supporting research in drug discovery and mechanistic enzymology.

2-(methylamino)ethane-1-sulfonyl fluoride hydrochloride structure

2490406-85-2 structure

Product Name:2-(methylamino)ethane-1-sulfonyl fluoride hydrochloride

CAS No:2490406-85-2

MF:C₃H₉ClFNO₂S

MW:177.625462293625

MDL:MFCD32852896

CID:5669993

PubChem ID:155821097

Update Time:2025-06-13

2-(methylamino)ethane-1-sulfonyl fluoride hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(methylamino)ethane-1-sulfonyl fluoride hydrochloride
- EN300-27146518
- 2-(Methylamino)ethanesulfonyl fluoride;hydrochloride
- AT24778
- 2490406-85-2
- 2-(METHYLAMINO)ETHANE-1-SULFONYL FLUORIDE HCL
- MDL： MFCD32852896
- Inchi： 1S/C3H8FNO2S.ClH/c1-5-2-3-8(4,6)7;/h5H,2-3H2,1H3;1H
- InChI Key： FDWMOVDYWOEXAO-UHFFFAOYSA-N
- SMILES： Cl.S(CCNC)(=O)(=O)F

Computed Properties

Exact Mass: 177.0026556g/mol
Monoisotopic Mass: 177.0026556g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 136
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.6Å²

2-(methylamino)ethane-1-sulfonyl fluoride hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P028XTJ-50mg	2-(methylamino)ethane-1-sulfonylfluoridehydrochloride	2490406-85-2	95%	50mg	$359.00	2024-05-21
1PlusChem	1P028XTJ-100mg	2-(methylamino)ethane-1-sulfonylfluoridehydrochloride	2490406-85-2	95%	100mg	$522.00	2024-05-21
1PlusChem	1P028XTJ-250mg	2-(methylamino)ethane-1-sulfonylfluoridehydrochloride	2490406-85-2	95%	250mg	$717.00	2024-05-21
1PlusChem	1P028XTJ-500mg	2-(methylamino)ethane-1-sulfonylfluoridehydrochloride	2490406-85-2	95%	500mg	$1094.00	2024-05-21
1PlusChem	1P028XTJ-1g	2-(methylamino)ethane-1-sulfonylfluoridehydrochloride	2490406-85-2	95%	1g	$1385.00	2024-05-21
1PlusChem	1P028XTJ-2.5g	2-(methylamino)ethane-1-sulfonylfluoridehydrochloride	2490406-85-2	95%	2.5g	$2658.00	2024-05-21
1PlusChem	1P028XTJ-5g	2-(methylamino)ethane-1-sulfonylfluoridehydrochloride	2490406-85-2	95%	5g	$3900.00	2024-05-21
1PlusChem	1P028XTJ-10g	2-(methylamino)ethane-1-sulfonylfluoridehydrochloride	2490406-85-2	95%	10g	$5755.00	2024-05-21
Aaron	AR028Y1V-250mg	2-(methylamino)ethane-1-sulfonylfluoridehydrochloride	2490406-85-2	95%	250mg	$754.00	2025-02-17
Aaron	AR028Y1V-100mg	2-(methylamino)ethane-1-sulfonylfluoridehydrochloride	2490406-85-2	95%	100mg	$537.00	2025-02-17

2-(methylamino)ethane-1-sulfonyl fluoride hydrochloride Related Literature

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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Additional information on 2-(methylamino)ethane-1-sulfonyl fluoride hydrochloride

Comprehensive Overview of 2-(Methylamino)ethane-1-sulfonyl fluoride hydrochloride (CAS No. 2490406-85-2)

2-(Methylamino)ethane-1-sulfonyl fluoride hydrochloride (CAS No. 2490406-85-2) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern biochemical and pharmaceutical research. This compound, often abbreviated as MAESF-HCl, is a key reagent in the study of enzyme inhibition, protein labeling, and targeted drug design. Its unique sulfonyl fluoride moiety enables covalent binding to serine residues in proteins, making it invaluable for proteomics and chemical biology applications.

The growing interest in 2-(methylamino)ethane-1-sulfonyl fluoride hydrochloride is driven by its role in covalent inhibitors and activity-based probes (ABPs). Researchers are increasingly exploring its potential in targeted therapies, particularly in the context of cancer research and neurodegenerative diseases. With the rise of precision medicine, compounds like MAESF-HCl are critical for developing small-molecule inhibitors that can selectively modulate disease-related proteins.

One of the most frequently searched questions about CAS No. 2490406-85-2 is its stability and solubility profile. Studies indicate that 2-(methylamino)ethane-1-sulfonyl fluoride hydrochloride exhibits good solubility in aqueous buffers, which is essential for in vitro assays. Its stability under physiological conditions makes it suitable for live-cell imaging and high-throughput screening (HTS) platforms. Additionally, its hydrochloride salt form enhances its handling and storage properties, a feature highly valued by industrial and academic researchers alike.

Another hot topic surrounding MAESF-HCl is its application in cryo-EM (cryogenic electron microscopy) studies. As structural biology advances, there is a surge in demand for compounds that can facilitate protein structure determination. The covalent modification capability of 2-(methylamino)ethane-1-sulfonyl fluoride hydrochloride allows for the stabilization of transient protein conformations, aiding in the resolution of complex protein-ligand interactions.

From a synthetic chemistry perspective, CAS No. 2490406-85-2 is often discussed in forums focusing on sulfonyl fluoride synthesis and fluorination techniques. The compound’s methylamino group introduces a secondary amine functionality, which can be further derivatized for bioconjugation or linker attachment. This versatility aligns with the current trend in click chemistry and bioorthogonal reactions, where modular building blocks are in high demand.

In summary, 2-(methylamino)ethane-1-sulfonyl fluoride hydrochloride (CAS No. 2490406-85-2) is a multifaceted tool in contemporary research. Its applications span drug discovery, proteomics, and structural biology, addressing critical challenges in personalized medicine and therapeutic development. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of chemical biologists and medicinal chemists worldwide.